Cas no 875459-82-8 (1-[(1-Cyanocyclohexyl)carbamoyl]ethyl 2-methanesulfonamidobenzoate)

• Product Name: 1-[(1-Cyanocyclohexyl)carbamoyl]ethyl 2-methanesulfonamidobenzoate
• CAS No: 875459-82-8
• MF: C₁₈H₂₃N₃O₅S
• MW: 393.457323312759
• CID: 5981520
• PubChem ID: 16273700
• Update Time: 2025-06-15

1-[(1-Cyanocyclohexyl)carbamoyl]ethyl 2-methanesulfonamidobenzoate Chemical and Physical Properties

Names and Identifiers

• 875459-82-8
• starbld0002106
• EN300-26687202
• AKOS001170505
• Z17928212
• HMS1779O02
• 1-((1-Cyanocyclohexyl)amino)-1-oxopropan-2-yl 2-(methylsulfonamido)benzoate
• 1-[(1-cyanocyclohexyl)carbamoyl]ethyl 2-methanesulfonamidobenzoate
• 1-[(1-Cyanocyclohexyl)carbamoyl]ethyl 2-methanesulfonamidobenzoate

• Inchi： 1S/C18H23N3O5S/c1-13(16(22)20-18(12-19)10-6-3-7-11-18)26-17(23)14-8-4-5-9-15(14)21-27(2,24)25/h4-5,8-9,13,21H,3,6-7,10-11H2,1-2H3,(H,20,22)
• InChI Key： HOIWEZOLUKFBLZ-UHFFFAOYSA-N
• SMILES： S(C)(NC1C=CC=CC=1C(=O)OC(C)C(NC1(C#N)CCCCC1)=O)(=O)=O

Computed Properties

• Exact Mass: 393.13584202g/mol
• Monoisotopic Mass: 393.13584202g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 27
• Rotatable Bond Count: 7
• Complexity: 700
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 134Ų

Additional information on 1-[(1-Cyanocyclohexyl)carbamoyl]ethyl 2-methanesulfonamidobenzoate

Professional Introduction to 1-[(1-Cyanocyclohexyl)carbamoyl]ethyl 2-methanesulfonamidobenzoate (CAS No. 875459-82-8)

1-[(1-Cyanocyclohexyl)carbamoyl]ethyl 2-methanesulfonamidobenzoate, with the CAS number 875459-82-8, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical research and development. This compound belongs to a class of molecules that exhibit promising biological activities, making it a subject of intense study in medicinal chemistry. The unique structural features of this molecule, particularly its cyanocyclohexyl and carbamoyl functional groups, contribute to its potential as a lead compound in the synthesis of novel therapeutic agents.

The 1-cyanocyclohexyl moiety is a key structural element that imparts distinct electronic and steric properties to the molecule. This group is known for its ability to interact with biological targets in a specific manner, often enhancing binding affinity and selectivity. In contrast, the carbamoyl group introduces a polar character to the molecule, which can influence its solubility and metabolic stability. These characteristics make 1-[(1-cyanocyclohexyl)carbamoyl]ethyl 2-methanesulfonamidobenzoate a versatile scaffold for further derivatization and optimization.

The presence of the 2-methanesulfonamido group in the benzoate moiety further enhances the compound's potential as a pharmacological agent. This group is commonly found in bioactive molecules due to its ability to form hydrogen bonds and participate in hydrophobic interactions with biological targets. The benzoate component itself is a well-known pharmacophore that contributes to the overall pharmacokinetic properties of the compound, including its absorption, distribution, metabolism, and excretion (ADME) profile.

In recent years, there has been growing interest in the development of novel compounds that target neurological disorders. The structural features of 1-[(1-cyanocyclohexyl)carbamoyl]ethyl 2-methanesulfonamidobenzoate make it a promising candidate for further investigation in this area. Studies have shown that compounds with similar structural motifs can interact with neurotransmitter receptors and ion channels, potentially leading to the development of new treatments for conditions such as depression, anxiety, and neurodegenerative diseases.

One of the most compelling aspects of this compound is its potential for modulating central nervous system (CNS) activity. The combination of the cyanocyclohexyl, carbamoyl, and 2-methanesulfonamido groups creates a molecular framework that can interact with various CNS receptors. For instance, preliminary computational studies suggest that this compound may bind to serotonin receptors, which are implicated in mood regulation and cognitive function. Additionally, its ability to cross the blood-brain barrier makes it an attractive candidate for CNS drug development.

The synthesis of 1-[(1-cyanocyclohexyl)carbamoyl]ethyl 2-methanesulfonamidobenzoate involves multiple steps, each requiring careful optimization to ensure high yield and purity. The introduction of the cyanocyclohexyl group typically requires cyanation reactions followed by functional group transformations. The subsequent incorporation of the carbamoyl group often involves reactions such as carbamate formation or urea condensation. Finally, the attachment of the 2-methanesulfonamido group is typically achieved through sulfonation reactions on the benzoate ring.

In terms of pharmacological activity, early studies have demonstrated that derivatives of this compound exhibit significant effects on various biological assays. For example, some analogs have shown potent inhibition of enzymes involved in inflammation pathways, suggesting potential applications in treating inflammatory diseases. Furthermore, preliminary animal models have indicated that certain derivatives may have neuroprotective properties, making them candidates for further investigation in neurodegenerative disorders.

The development of new therapeutic agents relies heavily on understanding their interactions with biological targets at a molecular level. Advanced techniques such as X-ray crystallography and nuclear magnetic resonance (NMR) spectroscopy have been instrumental in elucidating the binding modes of these compounds. These studies not only provide insights into their mechanism of action but also guide further optimization efforts aimed at improving efficacy and reducing side effects.

The future prospects for 1-[(1-cyanocyclohexyl)carbamoyl]ethyl 2-methanesulfonamidobenzoate are promising given its unique structural features and potential biological activities. Further research is needed to fully characterize its pharmacological profile and explore its therapeutic potential. Collaborative efforts between synthetic chemists and biologists will be crucial in translating these findings into clinical applications.

In conclusion, 1-[(1-cyanocyclohexyl)carbamoyl]ethyl 2-methanesulfonamidobenzoate (CAS No. 875459-82-8) is a structurally complex organic compound with significant potential in pharmaceutical research. Its unique combination of functional groups makes it a versatile scaffold for developing novel therapeutic agents targeting various diseases, particularly those affecting the central nervous system. As research continues to uncover new applications for this compound, it is likely to play an important role in future drug discovery efforts.